2,3-Dihydroxy-4-methoxybenzaldehyde
Overview
Description
“2,3-Dihydroxy-4-methoxybenzaldehyde” is a chemical compound with the empirical formula C8H8O4 and a molecular weight of 168.15 . It is a solid substance .
Synthesis Analysis
An efficient synthesis of [3-13C]-2,3-dihydroxy-4-methoxybenzaldehyde, an isotopically labelled probe of a common intermediate used in the synthesis of a number of biologically relevant molecules, has been achieved in 9 steps from an acyclic, non-aromatic precursor .
Molecular Structure Analysis
The molecular structure of “2,3-Dihydroxy-4-methoxybenzaldehyde” can be represented by the SMILES string COc1ccc(C=O)c(O)c1O
.
Chemical Reactions Analysis
“2,3-Dihydroxy-4-methoxybenzaldehyde” can be used as a key intermediate in the synthesis of a number of natural products/drugs that have a range of biological activities .
Physical And Chemical Properties Analysis
“2,3-Dihydroxy-4-methoxybenzaldehyde” is a solid substance . It should be stored in an inert atmosphere at temperatures between 2-8°C .
Scientific Research Applications
Application in Food and Cosmetic Industries
- Summary of the Application : Methoxybenzaldehydes, including 2,3-Dihydroxy-4-methoxybenzaldehyde, are found in plants and exhibit a refreshing fragrance. They are used as flavoring ingredients in food and cosmetics .
- Methods of Application : The compound is extracted from plants and used as a flavoring agent .
- Results or Outcomes : The use of this compound contributes to the taste and aroma of various food products and cosmetics .
Medicinal Properties
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde exhibits significant medicinal properties such as anti-acetylcholinesterase, antityrosinase, and antileukemic activities .
- Methods of Application : The compound is extracted from the roots of plants belonging to the family Apocynaceae and used in medicine .
- Results or Outcomes : The compound has shown potential in treating various diseases due to its medicinal properties .
Antifungal Agent
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde has been found to be more effective as an antifungal agent than vanillin and its derivatives against Fusarium graminearum .
- Methods of Application : The compound is used to inhibit the growth of F. graminearum. The minimum inhibitory concentration (MIC) of the compound in inhibiting mycelial growth was found to be 200 μg/mL .
- Results or Outcomes : The compound was found to damage cell membranes, inhibit DON biosynthesis, and perform a promising antifungal effect on wheat grains .
Antifungal Aroma
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde has been found to be a more effective antifungal aroma than vanillin and its derivatives against Fusarium graminearum .
- Methods of Application : The compound is used to inhibit the growth of F. graminearum. The minimum inhibitory concentration (MIC) of the compound in inhibiting mycelial growth was 200 μg/mL .
- Results or Outcomes : The compound was found to damage cell membranes, inhibit DON biosynthesis, and perform a promising antifungal effect on wheat grains .
Key Intermediate in Natural Products/Drugs
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde can be used as a key intermediate in a number of natural products/drugs that have a range of biological activities .
- Methods of Application : The compound is used in the synthesis of various natural products/drugs .
- Results or Outcomes : The compound has shown potential in the development of various drugs, including the vascular disrupting agents CA1P and BNC 105P that are currently in Phase I and II clinical trials, respectively .
Tyrosinase Inhibitor
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde is a potential tyrosinase inhibitor present in African medicinal plants .
- Methods of Application : The compound is used in the synthesis of Schiff base ligand .
- Results or Outcomes : The compound has shown potential as a tyrosinase inhibitor .
Antifungal Aroma
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde has been found to be a more effective antifungal aroma than vanillin and its derivatives against Fusarium graminearum .
- Methods of Application : The compound is used to inhibit the growth of F. graminearum. The minimum inhibitory concentration (MIC) of the compound in inhibiting mycelial growth was 200 μg/mL .
- Results or Outcomes : The compound was found to damage cell membranes, inhibit DON biosynthesis, and perform a promising antifungal effect on wheat grains .
Key Intermediate in Natural Products/Drugs
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde can be used as a key intermediate in a number of natural products/drugs that have a range of biological activities .
- Methods of Application : The compound is used in the synthesis of various natural products/drugs .
- Results or Outcomes : The compound has shown potential in the development of various drugs, including the vascular disrupting agents CA1P 2 and BNC 105P 3 that are currently in Phase I and II clinical trials, respectively .
Tyrosinase Inhibitor
- Summary of the Application : 2,3-Dihydroxy-4-methoxybenzaldehyde is a potential tyrosinase inhibitor present in African medicinal plants .
- Methods of Application : The compound is used in the synthesis of Schiff base ligand .
- Results or Outcomes : The compound has shown potential as a tyrosinase inhibitor .
Safety And Hazards
“2,3-Dihydroxy-4-methoxybenzaldehyde” may cause skin and eye irritation. It may also cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised .
properties
IUPAC Name |
2,3-dihydroxy-4-methoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O4/c1-12-6-3-2-5(4-9)7(10)8(6)11/h2-4,10-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJZYLUUHIAKDJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30468513 | |
Record name | 2,3-Dihydroxy-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30468513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydroxy-4-methoxybenzaldehyde | |
CAS RN |
4055-69-0 | |
Record name | 2,3-Dihydroxy-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30468513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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